Erythromycin, anhydro-, N-oxide
Erythromycin, anhydro-, N-oxide
Brand Name:
Vulcanchem
CAS No.:
992-65-4
VCID:
VC0022093
InChI:
InChI=1S/C37H67NO14/c1-14-25-37(10,45)30(41)20(4)27(39)18(2)16-35(8,44)32(52-34-28(40)24(38(11,12)46)15-19(3)48-34)21(5)29(22(6)33(43)50-25)51-26-17-36(9,47-13)31(42)23(7)49-26/h18-26,28-32,34,40-42,44-45H,14-17H2,1-13H3/t18-,19-,20+,21+,22-,23+,24+,25-,26+,28-,29+,30-,31+,32-,34+,35-,36-,37-/m1/s1
SMILES:
CCC1C(C(C(C(=O)C(CC(C(C(C(C(C(=O)O1)C)OC2CC(C(C(O2)C)O)(C)OC)C)OC3C(C(CC(O3)C)[N+](C)(C)[O-])O)(C)O)C)C)O)(C)O
Molecular Formula:
C37H67NO14
Molecular Weight:
749.9 g/mol
Erythromycin, anhydro-, N-oxide
CAS No.: 992-65-4
Reference Standards
VCID: VC0022093
Molecular Formula: C37H67NO14
Molecular Weight: 749.9 g/mol
CAS No. | 992-65-4 |
---|---|
Product Name | Erythromycin, anhydro-, N-oxide |
Molecular Formula | C37H67NO14 |
Molecular Weight | 749.9 g/mol |
IUPAC Name | (2S,3R,4S,6R)-2-[[(3R,4S,5S,6R,7R,9R,11R,12R,13S,14R)-14-ethyl-7,12,13-trihydroxy-4-[(2R,4R,5S,6S)-5-hydroxy-4-methoxy-4,6-dimethyloxan-2-yl]oxy-3,5,7,9,11,13-hexamethyl-2,10-dioxo-oxacyclotetradec-6-yl]oxy]-3-hydroxy-N,N,6-trimethyloxan-4-amine oxide |
Standard InChI | InChI=1S/C37H67NO14/c1-14-25-37(10,45)30(41)20(4)27(39)18(2)16-35(8,44)32(52-34-28(40)24(38(11,12)46)15-19(3)48-34)21(5)29(22(6)33(43)50-25)51-26-17-36(9,47-13)31(42)23(7)49-26/h18-26,28-32,34,40-42,44-45H,14-17H2,1-13H3/t18-,19-,20+,21+,22-,23+,24+,25-,26+,28-,29+,30-,31+,32-,34+,35-,36-,37-/m1/s1 |
Standard InChIKey | LUIPOVCSQJTWHA-RWJQBGPGSA-N |
Isomeric SMILES | CC[C@@H]1[C@@]([C@@H]([C@H](C(=O)[C@@H](C[C@@]([C@@H]([C@H]([C@@H]([C@H](C(=O)O1)C)O[C@H]2C[C@@]([C@H]([C@@H](O2)C)O)(C)OC)C)O[C@H]3[C@@H]([C@H](C[C@H](O3)C)[N+](C)(C)[O-])O)(C)O)C)C)O)(C)O |
SMILES | CCC1C(C(C(C(=O)C(CC(C(C(C(C(C(=O)O1)C)OC2CC(C(C(O2)C)O)(C)OC)C)OC3C(C(CC(O3)C)[N+](C)(C)[O-])O)(C)O)C)C)O)(C)O |
Canonical SMILES | CCC1C(C(C(C(=O)C(CC(C(C(C(C(C(=O)O1)C)OC2CC(C(C(O2)C)O)(C)OC)C)OC3C(C(CC(O3)C)[N+](C)(C)[O-])O)(C)O)C)C)O)(C)O |
Appearance | White solid |
Reference | Erythromycin. I. Properties and degradation studies. Flynn E.H. et al. J. Am. Chem. Soc. 1954, 76, 3121.Cosynthesis of erythromycin A N-oxide by mutants of Saccharopolyspora erythraea blocked in erythromycin production. Bluauerova M. et al. Folia Microbiol. 1991, 36, 533.Isolation of erythromycin A N-oxide and pseudoerythromycin A hemiketal from fermentation broth of Saccharopolyspora erythraea by thin-layer and high-performance liquid chromatography. Beran M. et al. J. Chromatography A 1991, 558, 265. |
PubChem Compound | 88121 |
Last Modified | Nov 12 2021 |
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